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Compound of Interest

Compound Name: Disperse Blue 85

Cat. No.: B1198607 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This application note provides a comprehensive overview and detailed protocols for studying

the adsorption of Disperse Blue 85, a common textile dye, onto activated carbon.

Understanding the adsorption kinetics and equilibrium is crucial for designing effective

wastewater treatment processes and for various purification applications in industrial and

pharmaceutical settings.

Introduction
Disperse dyes, such as Disperse Blue 85, are organic colorants with low water solubility,

commonly used for dyeing synthetic fibers like polyester and acetate. Their release into

industrial effluents poses significant environmental concerns due to their persistence and

potential toxicity. Activated carbon, a highly porous material with a large surface area, is a

widely used and effective adsorbent for the removal of such dyes from aqueous solutions. This

document outlines the experimental procedures to evaluate the adsorption performance of

activated carbon for Disperse Blue 85, including kinetic and isotherm studies.

Key Parameters in Adsorption Studies
The efficiency of the adsorption process is influenced by several key experimental parameters:

pH of the solution: Affects the surface charge of the adsorbent and the ionization of the

adsorbate.
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Adsorbent Dosage: Determines the number of available active sites for adsorption.

Contact Time: The time required to reach adsorption equilibrium.

Initial Dye Concentration: Acts as a driving force for the mass transfer of dye molecules from

the solution to the adsorbent surface.

Temperature: Influences the adsorption capacity and can indicate the nature of the

adsorption process (endothermic or exothermic).

Experimental Protocols
The following are detailed protocols for conducting batch adsorption studies of Disperse Blue
85 on activated carbon.

Materials and Reagents
Disperse Blue 85 (analytical grade)

Activated Carbon (e.g., from coconut shell, wood, or coal)

Hydrochloric Acid (HCl, 0.1 M)

Sodium Hydroxide (NaOH, 0.1 M)

Distilled or deionized water

Erlenmeyer flasks (250 mL)

Orbital shaker

UV-Vis Spectrophotometer

pH meter

Analytical balance

Filtration system (e.g., syringe filters or vacuum filtration)
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Preparation of Solutions
Stock Dye Solution (1000 mg/L): Accurately weigh 1.0 g of Disperse Blue 85 powder and

dissolve it in a small amount of a suitable organic solvent (e.g., acetone or ethanol) due to its

low water solubility. Then, dilute to 1 L with distilled water in a volumetric flask.

Working Dye Solutions: Prepare working solutions of desired concentrations (e.g., 20, 40,

60, 80, 100 mg/L) by diluting the stock solution with distilled water.

Batch Adsorption Experiments
1. Effect of pH:

Pipette a fixed volume (e.g., 50 mL) of a known concentration of Disperse Blue 85 solution
(e.g., 50 mg/L) into a series of Erlenmeyer flasks.
Adjust the pH of each solution to a different value (e.g., 2, 4, 6, 8, 10) using 0.1 M HCl or 0.1
M NaOH.
Add a fixed amount of activated carbon (e.g., 0.1 g) to each flask.
Agitate the flasks on an orbital shaker at a constant speed (e.g., 150 rpm) and temperature
(e.g., 25 °C) for a predetermined equilibrium time (e.g., 24 hours).
After agitation, filter the samples to separate the activated carbon.
Analyze the filtrate for the remaining dye concentration using a UV-Vis spectrophotometer at
the maximum wavelength (λmax) of Disperse Blue 85.

2. Effect of Adsorbent Dose:

Pipette a fixed volume (e.g., 50 mL) of a known concentration of Disperse Blue 85 solution
into a series of Erlenmeyer flasks.
Adjust the pH to the optimal value determined from the previous experiment.
Add varying amounts of activated carbon (e.g., 0.02, 0.05, 0.1, 0.2, 0.5 g) to the flasks.
Agitate the flasks under the same conditions as the pH experiment.
Filter and analyze the final dye concentration.

3. Effect of Contact Time (Kinetics Study):

Pipette a fixed volume (e.g., 500 mL) of a known concentration of Disperse Blue 85 solution
into a large beaker or flask.
Adjust the pH to the optimal value.
Add the optimal dose of activated carbon and start a timer.
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Agitate the solution at a constant speed and temperature.
Withdraw aliquots (e.g., 5 mL) at different time intervals (e.g., 0, 5, 10, 20, 30, 60, 120, 180,
240 minutes).
Filter each aliquot immediately and analyze the final dye concentration.

4. Effect of Initial Dye Concentration and Temperature (Isotherm Study):

Prepare a series of Disperse Blue 85 solutions with varying initial concentrations (e.g., 20,
40, 60, 80, 100 mg/L).
Pipette a fixed volume (e.g., 50 mL) of each concentration into separate Erlenmeyer flasks.
Adjust the pH to the optimal value.
Add the optimal adsorbent dose to each flask.
Agitate the flasks until equilibrium is reached.
Repeat the entire experiment at different temperatures (e.g., 25 °C, 35 °C, 45 °C) to study
the effect of temperature.
Filter and analyze the final dye concentration.

Data Analysis
Removal Efficiency (%): % Removal = ((C₀ - Cₑ) / C₀) * 100 where C₀ is the initial dye

concentration and Cₑ is the equilibrium dye concentration.

Adsorption Capacity (qₑ, mg/g): qₑ = ((C₀ - Cₑ) * V) / m where V is the volume of the solution

(L) and m is the mass of the adsorbent (g).

Kinetic Models: The experimental data from the contact time study can be fitted to various

kinetic models, such as the pseudo-first-order and pseudo-second-order models, to

determine the rate constants.

Isotherm Models: The equilibrium data from the initial concentration study can be analyzed

using isotherm models like the Langmuir and Freundlich models to describe the adsorption

behavior.

Data Presentation
The following tables present illustrative quantitative data for the adsorption of a disperse dye,

analogous to Disperse Blue 85, on activated carbon.
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Table 1: Effect of pH on Dye Removal Efficiency

pH Removal Efficiency (%)

2 75.2

4 88.5

6 92.1

8 85.7

10 78.3

(Conditions: Initial Concentration = 50 mg/L,

Adsorbent Dose = 2 g/L, Temperature = 25 °C,

Contact Time = 24 h)

Table 2: Effect of Adsorbent Dose on Adsorption Capacity

Adsorbent Dose (g/L) Removal Efficiency (%)
Adsorption Capacity (qₑ,
mg/g)

0.5 65.4 65.4

1.0 82.1 41.1

2.0 92.1 23.0

4.0 95.8 12.0

8.0 97.2 6.1

(Conditions: Initial

Concentration = 50 mg/L, pH =

6, Temperature = 25 °C,

Contact Time = 24 h)

Table 3: Kinetic Model Parameters
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Kinetic Model Parameters Value R²

Pseudo-First-Order qₑ (mg/g) 21.5 0.975

k₁ (1/min) 0.025

Pseudo-Second-Order qₑ (mg/g) 23.8 0.998

k₂ (g/mg·min) 0.002

(Conditions: Initial

Concentration = 50

mg/L, Adsorbent Dose

= 2 g/L, pH = 6,

Temperature = 25 °C)

Table 4: Isotherm Model Parameters at Different Temperatures
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Temperature
(°C)

Isotherm
Model

Parameters Value R²

25 Langmuir qₘ (mg/g) 45.2 0.995

Kₗ (L/mg) 0.15

Freundlich
Kբ (mg/g)

(L/mg)¹/ⁿ
8.7 0.981

n 2.5

35 Langmuir qₘ (mg/g) 52.8 0.997

Kₗ (L/mg) 0.19

Freundlich
Kբ (mg/g)

(L/mg)¹/ⁿ
10.2 0.985

n 2.7

45 Langmuir qₘ (mg/g) 61.5 0.996

Kₗ (L/mg) 0.24

Freundlich
Kբ (mg/g)

(L/mg)¹/ⁿ
12.1 0.988

n 2.9

(Conditions:

Adsorbent Dose

= 2 g/L, pH = 6,

Contact Time =

24 h)

Visualizations
The following diagrams illustrate the experimental workflow and the logical relationships

between key parameters in the adsorption studies.
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Caption: Experimental workflow for batch adsorption studies.
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Caption: Key parameters influencing adsorption efficiency.

To cite this document: BenchChem. [Application Note: Adsorption of Disperse Blue 85 on
Activated Carbon]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1198607#adsorption-studies-of-disperse-blue-85-on-
activated-carbon]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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